5-[3-Bromo-4-[(4-bromophenyl)methoxy]phenyl]-8-thia-4,6-diazatricyclo[7.6.0.02,7]pentadeca-1(9),2(7),5-trien-3-one
5-[3-Bromo-4-[(4-bromophenyl)methoxy]phenyl]-8-thia-4,6-diazatricyclo[7.6.0.02,7]pentadeca-1(9),2(7),5-trien-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0995991
InChI:
InChI=1S/C25H22Br2N2O2S/c26-17-10-7-15(8-11-17)14-31-20-12-9-16(13-19(20)27)23-28-24(30)22-18-5-3-1-2-4-6-21(18)32-25(22)29-23/h7-13H,1-6,14H2,(H,28,29,30)
SMILES:
C1CCCC2=C(CC1)C3=C(S2)N=C(NC3=O)C4=CC(=C(C=C4)OCC5=CC=C(C=C5)Br)Br
Molecular Formula:
C25H22Br2N2O2S
Molecular Weight:
574.3 g/mol
5-[3-Bromo-4-[(4-bromophenyl)methoxy]phenyl]-8-thia-4,6-diazatricyclo[7.6.0.02,7]pentadeca-1(9),2(7),5-trien-3-one
CAS No.:
Cat. No.: VC0995991
Molecular Formula: C25H22Br2N2O2S
Molecular Weight: 574.3 g/mol
* For research use only. Not for human or veterinary use.
![5-[3-Bromo-4-[(4-bromophenyl)methoxy]phenyl]-8-thia-4,6-diazatricyclo[7.6.0.02,7]pentadeca-1(9),2(7),5-trien-3-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C25H22Br2N2O2S |
|---|---|
| Molecular Weight | 574.3 g/mol |
| IUPAC Name | 2-[3-bromo-4-[(4-bromophenyl)methoxy]phenyl]-5,6,7,8,9,10-hexahydro-3H-cycloocta[2,3]thieno[2,4-b]pyrimidin-4-one |
| Standard InChI | InChI=1S/C25H22Br2N2O2S/c26-17-10-7-15(8-11-17)14-31-20-12-9-16(13-19(20)27)23-28-24(30)22-18-5-3-1-2-4-6-21(18)32-25(22)29-23/h7-13H,1-6,14H2,(H,28,29,30) |
| Standard InChI Key | IVPXSIUAPFYKSQ-UHFFFAOYSA-N |
| SMILES | C1CCCC2=C(CC1)C3=C(S2)N=C(NC3=O)C4=CC(=C(C=C4)OCC5=CC=C(C=C5)Br)Br |
| Canonical SMILES | C1CCCC2=C(CC1)C3=C(S2)N=C(NC3=O)C4=CC(=C(C=C4)OCC5=CC=C(C=C5)Br)Br |
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